Cas no 152552-64-2 (4-Benzyloxy-3-fluorobenzoic Acid)

4-Benzyloxy-3-fluorobenzoic Acid Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-(phenylmethoxy)-
• 3-fluoro-4-benzyloxybenzoic acid
• 3-fluoro-4-phenylmethoxybenzoic acid
• 4-Benzyloxy-3-fluorobenzoic acid
• DTXSID50595976
• CS-0195222
• AKOS000264262
• 152552-64-2
• DB-294265
• SCHEMBL229472
• POKWULIMSISXLX-UHFFFAOYSA-N
• 4-(benzyloxy)-3-fluorobenzoic Acid
• MFCD00995152
• E89533
• 4-benzyloxy-3-fluoro-benzoic acid
• CGA55264
• +Expand

• MDL： MFCD00995152
• InChIKey： POKWULIMSISXLX-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11FO3/c15-12-8-11(14(16)17)6-7-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• SMILES： C1=CC=C(C=C1)COC2=C(C=C(C=C2)C(=O)O)F

Computed Properties

• Exact Mass: 246.06923
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 246.06922237g/mol
• Heavy Atom Count: 18
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Boiling Point: 402.7±30.0 °C at 760 mmHg
• Melting Point: Not available
• Flash Point: 203.8±20.2 °C
• Color/Form: NA
• Density: 1.3±0.1 g/cm3